Cas no 2109736-74-3 (3-amino-2-(2-methoxy-5-methylphenyl)propanoic acid)

• Product Name: 3-amino-2-(2-methoxy-5-methylphenyl)propanoic acid
• CAS No: 2109736-74-3
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5869947
• PubChem ID: 165666696
• Update Time: 2025-10-29

3-amino-2-(2-methoxy-5-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2-methoxy-5-methylphenyl)propanoic acid
• 2109736-74-3
• EN300-1826929

• Inchi： 1S/C11H15NO3/c1-7-3-4-10(15-2)8(5-7)9(6-12)11(13)14/h3-5,9H,6,12H2,1-2H3,(H,13,14)
• InChI Key： OUFFNRLYJYTINN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1C(C(=O)O)CN

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 72.6Ų

Additional information on 3-amino-2-(2-methoxy-5-methylphenyl)propanoic acid

Recent Advances in the Study of 3-amino-2-(2-methoxy-5-methylphenyl)propanoic acid (CAS: 2109736-74-3)

The compound 3-amino-2-(2-methoxy-5-methylphenyl)propanoic acid (CAS: 2109736-74-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of 3-amino-2-(2-methoxy-5-methylphenyl)propanoic acid, which make it a promising scaffold for drug development. The presence of both amino and carboxylic acid functional groups allows for versatile chemical modifications, enabling the creation of derivatives with enhanced pharmacological properties. Researchers have successfully synthesized this compound using a multi-step organic synthesis approach, with a focus on optimizing yield and purity.

In vitro and in vivo studies have demonstrated that 3-amino-2-(2-methoxy-5-methylphenyl)propanoic acid exhibits notable biological activity, particularly in modulating specific enzymatic pathways. For instance, recent findings suggest its potential as an inhibitor of key enzymes involved in inflammatory responses, making it a candidate for the treatment of chronic inflammatory diseases. Additionally, preliminary data indicate its role in modulating neurotransmitter systems, which could have implications for neurological disorders.

One of the most significant breakthroughs in the study of this compound is its application in targeted drug delivery systems. Researchers have explored its conjugation with nanoparticles to enhance bioavailability and reduce off-target effects. These advancements are particularly relevant in the context of personalized medicine, where precise drug delivery is critical for therapeutic efficacy.

Despite these promising developments, challenges remain in the clinical translation of 3-amino-2-(2-methoxy-5-methylphenyl)propanoic acid. Issues such as metabolic stability, toxicity profiles, and scalability of synthesis need to be addressed in future studies. Ongoing research is focused on optimizing the compound's pharmacokinetic properties and conducting rigorous preclinical trials to validate its safety and efficacy.

In conclusion, 3-amino-2-(2-methoxy-5-methylphenyl)propanoic acid represents a compelling area of research in chemical biology and drug discovery. Its unique structural and functional properties offer multiple avenues for therapeutic development. Continued exploration of this compound and its derivatives is expected to yield significant contributions to the field, particularly in addressing unmet medical needs in inflammation and neurology.